1-Bromo-2-(2-methoxyethoxy)cyclopentane
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Description
1-Bromo-2-(2-methoxyethoxy)cyclopentane is a brominated cyclopentane derivative featuring a methoxyethoxy substituent. The compound’s structure comprises a cyclopentane ring with a bromine atom and a methoxyethyl group, making it a versatile intermediate in organic synthesis, particularly for introducing sterically hindered or conformationally constrained moieties.
Properties
Molecular Formula |
C8H15BrO2 |
|---|---|
Molecular Weight |
223.11 g/mol |
IUPAC Name |
1-bromo-2-(2-methoxyethoxy)cyclopentane |
InChI |
InChI=1S/C8H15BrO2/c1-10-5-6-11-8-4-2-3-7(8)9/h7-8H,2-6H2,1H3 |
InChI Key |
KFTKYXYENGURPS-UHFFFAOYSA-N |
Canonical SMILES |
COCCOC1CCCC1Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
1-Bromo-2-(2-methoxyethoxy)cyclopentane can be synthesized through the reaction of cyclopentanol with 2-bromoethyl methyl ether in the presence of a base such as sodium hydride. The reaction typically occurs under anhydrous conditions and at elevated temperatures to facilitate the substitution reaction.
Industrial Production Methods
Industrial production of 1-Bromo-2-(2-methoxyethoxy)cyclopentane involves similar synthetic routes but on a larger scale. The process may include additional purification steps such as distillation or recrystallization to obtain the desired purity of the compound.
Chemical Reactions Analysis
Types of Reactions
1-Bromo-2-(2-methoxyethoxy)cyclopentane undergoes various chemical reactions, including:
Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, forming the corresponding hydrocarbon.
Common Reagents and Conditions
Nucleophilic Substitution: Sodium hydroxide or potassium tert-butoxide in an aprotic solvent like dimethyl sulfoxide (DMSO).
Oxidation: Potassium permanganate or chromium trioxide in acidic or basic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).
Major Products Formed
Nucleophilic Substitution: Formation of ethers, alcohols, or amines.
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of cyclopentane derivatives.
Scientific Research Applications
1-Bromo-2-(2-methoxyethoxy)cyclopentane has several applications in scientific research:
Organic Synthesis: Used as a building block for the synthesis of more complex organic molecules.
Pharmaceuticals: Intermediate in the synthesis of pharmaceutical compounds.
Agrochemicals: Used in the production of pesticides and herbicides.
Materials Science: Utilized in the development of novel materials with specific properties.
Mechanism of Action
The mechanism of action of 1-Bromo-2-(2-methoxyethoxy)cyclopentane involves its reactivity as a brominated ether. The bromine atom is a good leaving group, making the compound susceptible to nucleophilic substitution reactions. The methoxyethoxy group provides steric hindrance and electronic effects that influence the reactivity and selectivity of the compound in various chemical reactions.
Comparison with Similar Compounds
Structural and Functional Analogues
1-Bromo-2-(2-methoxyethoxy)ethane (Linear Analog)
- Structure : Linear chain with bromine and methoxyethoxy groups.
- Synthesis: Prepared via bromination of triethylene glycol monomethyl ether using PBr₃ .
- Applications: Widely used in nucleophilic substitution reactions to introduce methoxyethoxy side chains in polymers and small molecules (e.g., non-fullerene acceptors, macrocycles) .
- Reactivity : Primary bromide facilitates faster SN2 reactions compared to cyclopentane derivatives .
1-Bromo-2-fluorocyclopentane
- Structure : Cyclopentane with bromine and fluorine substituents.
- Key Differences : Fluorine’s electron-withdrawing nature contrasts with the methoxy group’s electron-donating effect, altering electronic properties and reaction pathways .
- Applications : Useful in medicinal chemistry for tuning lipophilicity and metabolic stability.
(S)-(–)-1-Bromo-3,7-dimethyloctane
- Structure : Branched alkyl bromide with a stereocenter.
- Synthesis: Derived from bromination of (S)-(–)-3,7-dimethyloctanol .
- Comparison : The branched structure introduces chirality and steric effects, contrasting with the planar cyclopentane ring in the target compound.
Physicochemical Properties
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